4-(3,4-Dichlorophenyl)-1,2,3,6-tetrahydropyridine hydrochloride

• IUPAC Name: 4-(3,4-dichlorophenyl)-1,2,3,6-tetrahydropyridine;hydrochloride
• InChI: InChI=1S/C11H11Cl2N.ClH/c12-10-2-1-9(7-11(10)13)8-3-5-14-6-4-8;/h1-3,7,14H,4-6H2;1H
• InChI Key: KUXJCRHVVUAUGO-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC=C1C2=CC(=C(C=C2)Cl)Cl.Cl
• Molecular Formula: C11H12Cl3N
• Molecular Weight: 264.6 g/mol

Description

Molecular Structure Analysis

The molecular formula of 3,4-Dichlorophenylhydrazine hydrochloride, a related compound, is C6H7Cl3N2. The molecular weight is 213.49.

Physical And Chemical Properties Analysis

3,4-Dichlorophenylhydrazine hydrochloride, a related compound, appears as a white to light yellow crystal powder. The molecular weight is 213.49.

Scientific Research Applications

Environmental Impact and Degradation

Research on chlorophenols, closely related to 4-(3,4-Dichlorophenyl)-1,2,3,6-tetrahydropyridine hydrochloride, has shown their moderate to high persistence in the environment depending on conditions, with low bioaccumulation potential. Studies highlight the importance of understanding the degradation pathways and environmental fate of such compounds (Krijgsheld & Gen, 1986).

Wastewater Treatment and Remediation

In the context of pesticide industry wastewater, which contains a variety of toxic pollutants, research has explored the efficiency of biological processes and activated carbon in removing such compounds. This suggests potential methods for treating water contaminated with similar chemical structures (Goodwin et al., 2018).

Toxicity and Environmental Hazards

Studies have addressed the toxicity and environmental hazards of compounds like 2,4-D, a chlorophenol related to the compound , highlighting the importance of monitoring and mitigating their impact on natural ecosystems (Zuanazzi et al., 2020).

Neurodegenerative Disease Research

MPTP, a compound with a structure similar to 4-(3,4-Dichlorophenyl)-1,2,3,6-tetrahydropyridine hydrochloride, has been extensively studied for its effects on the nervous system, specifically in the context of Parkinson's disease. This research has contributed significantly to our understanding of the disease and the development of animal models for its study (Tatton et al., 1999).

Biodegradation of Environmental Pollutants

The role of microorganisms in the degradation of chlorophenols and similar compounds has been explored, with findings indicating that certain bacteria and fungi can effectively break down these pollutants, offering a potential avenue for environmental remediation (Magnoli et al., 2020).

Safety And Hazards

3,4-Dichlorophenylhydrazine hydrochloride, a related compound, is considered hazardous. It may cause skin irritation, serious eye irritation, and respiratory irritation. It is harmful if swallowed, in contact with skin, or if inhaled.

Synthesis routes and methods

Procedure details

HCl (conc., 1.5 mL) was slowly added to a flask containing tert-butyl 4-(3,4-dichlorophenyl)-4-hydroxypiperidine-1-carboxylate (200 mg, 0.58 mmol). The mixture was stirred at rt for 30 mins, heated to 90° C. for 5 h and then cooled overnight. The resulting precipitate was collected by filtration to give 4-(3,4-dichlorophenyl)-1,2,3,6-tetrahydropyridine hydrochloride (107 mg, 70% yield). MS found: 215.6 (M+).